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Compound of Interest

Compound Name: Tubulozole

Cat. No.: B1682035 Get Quote

For Immediate Reference: Essential Safety and Operational Protocols

This document provides critical safety and logistical information for the handling of Tubulozole,

a compound utilized by researchers, scientists, and drug development professionals. The

following procedural guidance is intended to be a primary resource for laboratory safety and

chemical management, ensuring the well-being of personnel and the integrity of experimental

outcomes. Due to the limited direct public information on a compound specifically named

"Tubulozole," this guide has been developed using data from its close structural and functional

analogue, Tebuconazole. Researchers should always consult their institution's safety office and

the specific Safety Data Sheet (SDS) provided by the manufacturer.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is paramount when handling Tubulozole. The following engineering controls

and personal protective equipment are mandatory to minimize exposure.

Engineering Controls:

Ventilation: Always handle Tubulozole in a well-ventilated area. For procedures that may

generate dust or aerosols, a certified chemical fume hood is required.

Eyewash Station & Safety Shower: Ensure immediate access to a functional eyewash

station and safety shower.
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Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles with side shields are required. A face

shield should be worn in addition to goggles when there is a risk of splashing.

Hand Protection: Wear chemically resistant gloves tested according to standards such as EN

374. Nitrile or neoprene gloves are generally suitable, but consult the manufacturer's specific

recommendations. Dispose of gloves immediately after handling the compound or if they

become contaminated.

Body Protection: A lab coat is mandatory. For larger quantities or procedures with a high risk

of splashing, a chemical-resistant apron or coveralls should be used.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates.

Chemical and Physical Properties
A summary of the key quantitative data for Tebuconazole, as an analogue for Tubulozole, is

presented below for easy reference.

Property Value

Molecular Formula C₁₆H₂₂ClN₃O

Molecular Weight 307.82 g/mol

Melting Point 102-105°C

Boiling Point 476.9 ± 55.0 °C (Predicted)

Vapor Pressure 1.7 x 10⁻⁶ Pa (at 20°C)

Solubility
Slightly Soluble: Chloroform, MethanolHigh

Solubility: Acetone, 2-butanone[1]

Storage Temperature 2-8°C, Sealed in a dry place
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Toxicity and Hazard Information
Understanding the toxicological profile is crucial for safe handling.

Hazard Type Description

Acute Oral Toxicity (LD50, Rat) >5000 mg/kg[2]

Acute Dermal Toxicity (LD50, Rat) >2000 mg/kg[2]

Inhalation Toxicity Toxic if inhaled[2]

Skin Contact
May cause irritation and can be harmful if

absorbed through the skin[2]

Eye Contact May cause slight irritation[2]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child[3]

Carcinogenicity Classified as a possible human carcinogen

Operational Plans: Handling and Storage
Adherence to strict operational protocols is essential to maintain a safe laboratory environment.

Handling:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid all direct contact with the compound. Do not breathe dust, vapor, or mist.

Weigh and prepare solutions in a designated area, preferably within a chemical fume hood.

Use only non-sparking tools if the compound is a flammable solid.

Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.
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Keep away from strong oxidizing agents, heat, sparks, and open flames.

Store locked up and out of reach of children.[4]

Disposal Plan
All waste containing Tubulozole must be treated as hazardous waste.

Solid Waste: Collect solid waste, including contaminated PPE (gloves, etc.), in a designated,

labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a sealed, labeled, and chemically compatible container.

Do not dispose of down the drain.

Disposal: Dispose of all waste through your institution's environmental health and safety

office, in accordance with local, state, and federal regulations.

Experimental Protocols
Below are detailed methodologies for key experimental procedures involving Tubulozole's

analogue, Tebuconazole.

Preparation of Stock Solution for In Vitro Studies
This protocol outlines the preparation of a stock solution for use in cell culture experiments.

Materials: Tebuconazole powder, acetone, sterile water, sterile microcentrifuge tubes.

Procedure: a. In a chemical fume hood, weigh 20 mg of Tebuconazole powder. b. Dissolve

the powder in 1 ml of a 95:5 acetone:water solution to create a stock solution. c. Further

dilute this stock solution with sterile, double-distilled water or cell culture medium to prepare

the final working solution. The final acetone concentration in the culture medium should not

exceed a non-toxic level (e.g., <0.1%).

In Vitro Apoptosis and Cytotoxicity Assay in HepG2
Cells
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This protocol details a common experiment to assess the cytotoxic and apoptotic effects of the

compound on a human liver cell line.[2][3]

Cell Culture: Culture HepG2 cells in the recommended medium and conditions until they

reach approximately 80% confluency.

Treatment: a. Prepare working solutions of Tubulozole in the cell culture medium at various

concentrations (e.g., 20, 40, 80, 160, 320 µM).[2] A vehicle control (e.g., DMSO) should be

used.[2] b. Aspirate the old medium from the cells and replace it with the medium containing

the different concentrations of Tubulozole. c. Incubate the cells for a specified period,

typically 24 to 48 hours.[3]

Cytotoxicity Assessment (MTT Assay): a. After incubation, add MTT reagent to each well and

incubate for 3-4 hours. b. Add solubilization solution (e.g., DMSO or a proprietary solution) to

dissolve the formazan crystals. c. Read the absorbance on a microplate reader to determine

cell viability relative to the control.

Apoptosis Assessment (Annexin V/PI Staining): a. After treatment, harvest the cells and

wash with cold PBS. b. Resuspend the cells in Annexin V binding buffer. c. Add Annexin V-

FITC and Propidium Iodide (PI) to the cells and incubate in the dark. d. Analyze the cells by

flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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